Cas no 2138533-91-0 (tert-butyl 2-{(2-methylprop-2-en-1-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl 2-{(2-methylprop-2-en-1-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 2138533-91-0
• MF: C₁₆H₂₈N₂O₂
• MW: 280.405724525452
• CID: 6138517
• PubChem ID: 165493806
• Update Time: 2025-06-12

tert-butyl 2-{(2-methylprop-2-en-1-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{(2-methylprop-2-en-1-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• 2138533-91-0
• tert-butyl 2-{[(2-methylprop-2-en-1-yl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate
• EN300-1178942

• Inchi： 1S/C16H28N2O2/c1-11(2)9-17-10-12-8-13-6-7-14(12)18(13)15(19)20-16(3,4)5/h12-14,17H,1,6-10H2,2-5H3
• InChI Key： UZEBZEKVYVVELM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1C(CNCC(=C)C)C2)=O

Computed Properties

• Exact Mass: 280.215078140g/mol
• Monoisotopic Mass: 280.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-{(2-methylprop-2-en-1-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate

Comprehensive Overview of tert-butyl 2-{(2-methylprop-2-en-1-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138533-91-0)

The compound tert-butyl 2-{(2-methylprop-2-en-1-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138533-91-0) is a structurally complex and highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique 7-azabicyclo[2.2.1]heptane core, which is a privileged scaffold in drug discovery due to its conformational rigidity and ability to mimic bioactive conformations of natural products. The presence of the tert-butyl and 2-methylprop-2-en-1-yl groups further enhances its potential as a versatile intermediate in organic synthesis.

In recent years, the demand for 7-azabicyclo[2.2.1]heptane derivatives has surged, driven by their applications in the development of novel therapeutics. Researchers are particularly interested in this compound's potential as a key intermediate for synthesizing CNS-active molecules, given the bicyclic framework's similarity to neurotransmitters. The aminomethyl functionality also opens doors for further derivatization, making it a valuable building block in combinatorial chemistry and high-throughput screening.

From a synthetic perspective, the tert-butyl ester group in this compound offers excellent stability under a wide range of reaction conditions, which is critical for multi-step synthetic routes. This attribute aligns with the growing trend in green chemistry, where chemists seek reagents that minimize waste and improve atom economy. The compound's CAS No. 2138533-91-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential role in peptide mimetics and protease inhibitors. The 7-azabicyclo[2.2.1]heptane scaffold can mimic peptide turn structures, making it a candidate for designing bioactive molecules with improved metabolic stability. This aligns with the pharmaceutical industry's focus on oral bioavailability and drug-like properties, topics frequently queried in scientific literature and patent databases.

Analytical characterization of tert-butyl 2-{(2-methylprop-2-en-1-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The compound's CAS No. 2138533-91-0 serves as a unique identifier in regulatory submissions and material safety documentation.

In the context of drug discovery, this compound's modular design allows for rapid exploration of structure-activity relationships (SAR). Its 2-methylprop-2-en-1-yl side chain can be readily modified to optimize binding affinity or selectivity, addressing common challenges in targeted therapy development. Such flexibility is highly valued in the era of precision medicine, where researchers aim to tailor treatments to specific molecular targets.

Looking ahead, the applications of tert-butyl 2-{(2-methylprop-2-en-1-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate are expected to expand, particularly in fragment-based drug design and bioconjugation. Its balanced lipophilicity, conferred by the tert-butyl group, makes it suitable for crossing biological barriers, a property often searched in relation to blood-brain barrier penetration and drug delivery systems.

In summary, this compound represents a convergence of synthetic utility and therapeutic potential, making it a subject of ongoing investigation in both academic and industrial settings. Its CAS No. 2138533-91-0 will likely continue to appear in patent applications and research publications as scientists unlock its full potential in addressing unmet medical needs.